New fluorene-based chiral copolymers with unusually high optical activity in pristine and annealed thin films†
RSC Advances Pub Date: 2016-02-24 DOI: 10.1039/C5RA26523A
Abstract
Polyfluorene (PF)-based chiral alternating copolymers, i.e., PFPh and PFTh, were successfully synthesized to obtain high circular dichroism (CD) in pristine thin films. By tethering chiral side-chains to the fluorene moiety, the resultant PFPh and PFTh films intriguingly exhibited high CD even in pristine films, which was attributed to the relatively low steric hindrance between the repeating units and intermolecular interactions between the polymer chains. Compared to PFTh bearing a five-membered heteroaromatic thiophene monomer, PFPh containing a six-membered aromatic benzene monomer, showed significantly enhanced CD in an annealed film. Of particular importance, results of optical microscopy and atomic force microscopy can be used to assess the CD of a chiral polymer thin film after thermal annealing.
Recommended Literature
- [1] Determination of theaflavins in tea solution using the flavognost complexation method
- [2] Hydrodeoxygenation of biodiesel-related fatty acid methyl esters to diesel-range alkanes over zeolite-supported ruthenium catalysts†
- [3] Metals
- [4] Effect of Zn2+ ions on the assembly of amylin oligomers: insight into the molecular mechanisms†
- [5] Overcharge protection of lithium-ion batteries with phenothiazine redox shuttles
- [6] Back cover
- [7] Novel α-functionally substituted amino acids: diphenylphosphinoglycines†‡
- [8] Contents
- [9] Preparations of self-supporting nanofilms of metal oxides by casting processes†
- [10] The impact of vinylene bridges and side chain alkyl groups on the solid state structures of tricyanovinyl-substituted thiophenes†
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 175069-96-2
-
CAS no.: 141807-57-0
